4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(oxan-3-ylmethyl)piperidine-1-carboxamide
Overview
Description
4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(oxan-3-ylmethyl)piperidine-1-carboxamide is a synthetic compound with potential applications in scientific research. This compound is a piperidine-based molecule that has been designed to target specific biochemical pathways in the human body.
Mechanism of Action
The mechanism of action of 4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(oxan-3-ylmethyl)piperidine-1-carboxamide is not fully understood. However, it has been shown to target specific biochemical pathways in the human body, including the GABA-A receptor. This receptor plays a role in the regulation of neurotransmitter activity in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, this compound has been shown to have potential applications in the treatment of anxiety and other neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(oxan-3-ylmethyl)piperidine-1-carboxamide in lab experiments is its ability to target specific biochemical pathways in the human body. This makes it useful in the study of these pathways. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its usefulness in some experiments.
Future Directions
There are several future directions for research on 4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(oxan-3-ylmethyl)piperidine-1-carboxamide. One direction is to further study the mechanism of action of this compound, in order to better understand its potential applications. Another direction is to explore the potential applications of this compound in drug discovery and development. Additionally, further research can be done to explore the potential applications of this compound in the treatment of anxiety and other neurological disorders.
Conclusion:
In conclusion, this compound is a synthetic compound with potential applications in scientific research. This compound has been shown to target specific biochemical pathways in the human body, making it useful in the study of these pathways. Additionally, this compound has potential applications in drug discovery and development. Further research is needed to fully understand the mechanism of action of this compound and explore its potential applications.
Synthesis Methods
The synthesis of 4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(oxan-3-ylmethyl)piperidine-1-carboxamide involves the reaction of several chemical compounds. The first step involves the reaction of 3-methyl-1,2,4-oxadiazole-5-carboxylic acid with oxan-3-ylmethylamine to form an amide intermediate. The intermediate is then reacted with piperidine-1-carboxylic acid to form the final product.
Scientific Research Applications
4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(oxan-3-ylmethyl)piperidine-1-carboxamide has potential applications in scientific research. This compound has been shown to target specific biochemical pathways in the human body, making it useful in the study of these pathways. Additionally, this compound has potential applications in drug discovery and development.
properties
IUPAC Name |
4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-(oxan-3-ylmethyl)piperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N4O3/c1-11-17-14(22-18-11)13-4-6-19(7-5-13)15(20)16-9-12-3-2-8-21-10-12/h12-13H,2-10H2,1H3,(H,16,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AERLCNMKNOUDGJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2CCN(CC2)C(=O)NCC3CCCOC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2-Methylpyrazol-3-yl)methyl]-3-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]urea](/img/structure/B7536316.png)
![(E)-3-(9-ethylcarbazol-3-yl)-N-[(3-methyl-1,2-oxazol-5-yl)methyl]prop-2-enamide](/img/structure/B7536331.png)
![N-[2-(furan-2-carbonylamino)ethyl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide](/img/structure/B7536337.png)
![N-(1,4-dioxaspiro[4.5]decan-8-yl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide](/img/structure/B7536345.png)
![N-[2-(3,4-dichlorophenyl)propan-2-yl]-3,5-dimethyl-1,2-oxazole-4-carboxamide](/img/structure/B7536346.png)
![4-(3-methyl-1,2,4-oxadiazol-5-yl)-N-[2-(3-methylpiperidin-1-yl)ethyl]piperidine-1-carboxamide](/img/structure/B7536349.png)
![3-(3-methyl-1,2,4-oxadiazol-5-yl)-N-[2-(2-oxopyrrolidin-1-yl)-1-phenylethyl]piperidine-1-carboxamide](/img/structure/B7536352.png)
![N-[2-(5-chlorothiophen-2-yl)ethyl]-4-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxamide](/img/structure/B7536371.png)
![N-[2-(2-amino-2-oxoethyl)sulfanylphenyl]-2-(3-chlorophenyl)cyclopropane-1-carboxamide](/img/structure/B7536377.png)
![N~1~-{4-[2-(4-bromoanilino)-1,3-thiazol-4-yl]phenyl}acetamide](/img/structure/B7536391.png)